Cas no 892763-26-7 (6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one)

• Product Name: 6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one
• CAS No: 892763-26-7
• MF: C₂₃H₂₅FN₂O₄S
• MW: 444.519008398056
• CID: 6145523
• PubChem ID: 18560070
• Update Time: 2025-07-16

6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one
• 6-fluoro-3-(4-methylphenyl)sulfonyl-7-morpholin-4-yl-1-propylquinolin-4-one
• 892763-26-7
• AKOS001917322
• 6-fluoro-7-morpholino-1-propyl-3-tosylquinolin-4(1H)-one
• F1608-0828

• Inchi： 1S/C23H25FN2O4S/c1-3-8-26-15-22(31(28,29)17-6-4-16(2)5-7-17)23(27)18-13-19(24)21(14-20(18)26)25-9-11-30-12-10-25/h4-7,13-15H,3,8-12H2,1-2H3
• InChI Key： HJCYOOAGTPVQFE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C(C2C=C(C(=CC=2N(C=1)CCC)N1CCOCC1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 444.15190662g/mol
• Monoisotopic Mass: 444.15190662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.3Ų

Additional information on 6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one

Introduction to 6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 892763-26-7)

The compound 6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one, identified by its CAS number 892763-26-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric groups, including a fluoro substituent, a methylbenzenesulfonyl moiety, and a morpholin-4-yl group, contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. The fluoro group at the 6-position of the quinoline core enhances metabolic stability and binding affinity, making it a valuable modification in drug design. Additionally, the 4-methylbenzenesulfonyl group introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets. The morpholin-4-yl substituent further contributes to the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological investigation.

In the realm of medicinal chemistry, quinoline derivatives have long been recognized for their broad spectrum of biological activities. The 1-propyl group at the 1-position of the quinoline ring adds another layer of complexity, potentially influencing both the pharmacokinetic and pharmacodynamic properties of the compound. This structural motif has been explored in various contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The combination of these functional groups makes 6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one a promising candidate for further research and development.

Current research in pharmaceutical sciences emphasizes the need for innovative molecules with improved efficacy and reduced side effects. The structural features of this compound align well with these requirements. The fluoro group has been extensively studied for its ability to enhance drug-receptor interactions, while the methylbenzenesulfonyl moiety can modulate enzyme activity. The morpholin-4-yl group further enhances the compound's pharmacological profile by improving solubility and reducing toxicity. These attributes make it a compelling candidate for preclinical and clinical studies.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as multi-step organic reactions and purification methods like column chromatography, are employed to obtain the desired product. The complexity of its structure necessitates rigorous quality control measures to ensure consistency across batches. This is crucial for subsequent biological testing and potential clinical development.

Biological activity assays have begun to reveal promising results regarding the pharmacological potential of 6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one. Preliminary studies suggest that it exhibits inhibitory activity against various enzymes and receptors relevant to human health conditions such as cancer, inflammation, and infectious diseases. These findings are particularly encouraging given the growing demand for targeted therapies that offer both efficacy and safety.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been utilized to predict the binding interactions between this compound and potential biological targets. These simulations provide valuable insights into how the molecule interacts with receptors at a molecular level, guiding further optimization efforts. By leveraging computational tools alongside experimental data, researchers can accelerate the development process significantly.

Future directions in the study of this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide critical insights into its therapeutic potential. Additionally, formulation studies will be essential to determine optimal dosing regimens and delivery methods that maximize efficacy while minimizing adverse effects.

The broader implications of this research extend beyond individual compounds to advancements in drug design principles. The successful development of molecules like 6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one underscores the importance of interdisciplinary approaches that combine synthetic chemistry with computational modeling and biological testing.

In conclusion,6-fluoro-3-(4-methylbenzenesulfonyl)-7-(morpholin-4-y l)-1-propyl -1 , 4 -dihydroquinolin - 4 -one (CAS No . 892763 -26 -7) represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications . Its unique structural features , combined with promising preliminary biological activity , make it an exciting candidate for further research . As our understanding of drug design principles continues to evolve , compounds like this one will play a crucial role in developing next-generation therapeutic agents that address unmet medical needs effectively .